Cas no 18109-42-7 (2-Propenamide,N-(2,6-dimethylphenyl)-3-phenyl-)
18109-42-7 structure
Product Name:2-Propenamide,N-(2,6-dimethylphenyl)-3-phenyl-
CAS No:18109-42-7
MF:C17H17NO
MW:251.322984457016
CID:224363
PubChem ID:791813
Update Time:2025-04-19
2-Propenamide,N-(2,6-dimethylphenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N-(2,6-dimethylphenyl)-3-phenyl-
- AC1L5RHS
- AC1Q7G3X
- AG-J-90585
- AR-1B5796
- CTK4C6810
- KST-1B1167
- N-(2,6-dimethylphenyl)-cinnamamide
- N-Cinnamoyl-2,6-xylidin
- NSC33399
- 18109-42-7
- NSC-191387
- (E)-N-(2,6-dimethylphenyl)-3-phenylprop-2-enamide
- NSC191387
- CHEMBL1974680
- AKOS003235062
- N-(2,6-DIMETHYLPHENYL)-3-PHENYLACRYLAMIDE
-
- Inchi: 1S/C17H17NO/c1-13-7-6-8-14(2)17(13)18-16(19)12-11-15-9-4-3-5-10-15/h3-12H,1-2H3,(H,18,19)/b12-11+
- InChI Key: RGVUJGWQEVQKSO-VAWYXSNFSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)NC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 260.06606
- Monoisotopic Mass: 251.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 0
- LogP: 4.02830
2-Propenamide,N-(2,6-dimethylphenyl)-3-phenyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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